Cas no 128043-72-1 (Ethyl 2-3-(3,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate)

• Product Name: Ethyl 2-3-(3,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate
• CAS No: 128043-72-1
• MF: C₁₄H₁₂Cl₂N₂O₅
• MW: 359.1614818573
• CID: 4585886
• Update Time: 2025-07-01

Ethyl 2-3-(3,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-[3-(3,4-DICHLOROBENZYL)-2,4,5-TRIOXO-1-IMIDAZOLIDINYL]ACETATE
• 1-Imidazolidineacetic acid, 3-[(3,4-dichlorophenyl)methyl]-2,4,5-trioxo-, ethyl ester
• Ethyl 2-3-(3,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate

• Inchi： 1S/C14H12Cl2N2O5/c1-2-23-11(19)7-18-13(21)12(20)17(14(18)22)6-8-3-4-9(15)10(16)5-8/h3-5H,2,6-7H2,1H3
• InChI Key： PPCFZEPAZCOXPQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(OCC)=O)C(=O)C(=O)N1CC1=CC=C(Cl)C(Cl)=C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 524.3±50.0 °C at 760 mmHg
• Flash Point: 270.9±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 2-3-(3,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-3-(3,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinylacetate

Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate: A Comprehensive Overview

Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate (CAS No. 128043-72-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is notable for its unique structural features and its role in various chemical reactions and biological systems. The imidazolidinone core of the molecule is a key structural element that contributes to its versatile reactivity and stability.

The synthesis of Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate involves a series of carefully controlled reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral resolution and enantioselective catalysis. The dichlorobenzyl substituent plays a pivotal role in modulating the electronic properties of the molecule, making it suitable for use in various biochemical assays and drug delivery systems.

One of the most exciting developments involving this compound is its integration into polymerizable drug delivery systems. Researchers have successfully incorporated Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate into biocompatible polymers that exhibit controlled drug release profiles. This innovation has significant implications for the treatment of chronic diseases where sustained medication delivery is essential. The imidazolidinone ring's ability to form stable bonds with polymer matrices has been instrumental in achieving these results.

Another area where this compound has shown promise is in the field of bioconjugation chemistry. The ethoxy group present in the molecule serves as an excellent leaving group under mild reaction conditions, enabling efficient coupling reactions with biomolecules such as proteins and nucleic acids. This property has been exploited in the development of novel biosensors and diagnostic tools that require high specificity and sensitivity.

Recent studies have also explored the use of Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate in green chemistry applications. Its ability to act as a catalyst in various organic transformations under environmentally friendly conditions has made it a valuable tool in sustainable chemical synthesis. The dichlorobenzyl substituent contributes to the molecule's stability under these conditions while maintaining its catalytic activity.

In terms of toxicity and environmental impact, extensive research has been conducted to assess the safety profile of this compound. Studies indicate that Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate exhibits low toxicity towards non-target organisms when used at recommended concentrations. Its degradation products have also been shown to be environmentally benign under aerobic conditions.

The future outlook for Ethyl 2-(3-(3,4-Dichlorobenzyl)-2,4,5-Trioxo-1-Imidazolidinyl)Acetate is highly promising. With ongoing advancements in nanotechnology and materials science, this compound is expected to find new applications in areas such as nanomedicine and smart materials. Its unique combination of structural features and functional versatility makes it a valuable asset for researchers across multiple disciplines.